Cas no 89157-41-5 (Octanoic acid, 3-hydroxy-2-methyl-, methyl ester)

• Product Name: Octanoic acid, 3-hydroxy-2-methyl-, methyl ester
• CAS No: 89157-41-5
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 610137
• PubChem ID: 12755437
• Update Time: 2025-04-19

Octanoic acid, 3-hydroxy-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3-hydroxy-2-methyl-, methyl ester
• methyl 3-hydroxy-2-methyloctanoate
• 89157-41-5
• AKOS011680681
• DTXSID00509023

• Inchi： 1S/C10H20O3/c1-4-5-6-7-9(11)8(2)10(12)13-3/h8-9,11H,4-7H2,1-3H3
• InChI Key： HZYIMDGYVOETSV-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)OC)C)CCCCC

Computed Properties

• Exact Mass: 188.14124450g/mol
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų